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Compound of Interest

Compound Name: N(alpha)-Dimethylcoprogen

Cat. No.: B049162 Get Quote

For researchers, scientists, and drug development professionals, the isolation of novel

siderophores like N(alpha)-Dimethylcoprogen from fungal cultures is a critical step in the

discovery of new therapeutic agents. This document provides a detailed application note and a

comprehensive protocol for the isolation and purification of N(alpha)-Dimethylcoprogen from

fungal cultures, primarily focusing on the known producing organisms, Alternaria longipes and

Fusarium dimerum.

N(alpha)-Dimethylcoprogen is a trihydroxamate siderophore, a low-molecular-weight iron-

chelating compound, produced by certain pathogenic fungi to acquire iron from their

environment. Its unique structure, an N-alpha-dimethylated analog of coprogen, makes it a

compound of interest for potential applications in medicine, such as in the development of

novel antimicrobial agents or as a tool to study fungal iron metabolism.

Data Presentation: Quantitative Parameters for
Isolation
The following table summarizes the key quantitative data for the isolation of N(alpha)-
Dimethylcoprogen, compiled from established methodologies for siderophore purification.
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Parameter Value/Range Notes

Fungal Strain
Alternaria longipes (ATCC

26293), Fusarium dimerum
Primary reported producers.

Culture Medium Low-Iron Asparagine Medium
To induce siderophore

production.

Culture Volume 1-10 L
Scalable depending on desired

yield.

Incubation Period 14-21 days
Optimal production is often in

the late stationary phase.

Incubation Temperature 25-28 °C
Typical for these fungal

species.

Extraction Resin
Amberlite XAD-4 or equivalent

polystyrene resin

For initial capture of

siderophores from culture

filtrate.

Elution Solvent Methanol or Acetonitrile
To release the bound

siderophores from the resin.

HPLC Column
Reversed-Phase C18 (e.g.,

250 x 4.6 mm, 5 µm)
For high-resolution separation.

Mobile Phase A
Water with 0.1% Trifluoroacetic

Acid (TFA)

Mobile Phase B
Acetonitrile with 0.1%

Trifluoroacetic Acid (TFA)

Detection Wavelength

435 nm (for Fe(III) complex) or

210-220 nm (for deferrated

form)

The iron complex has a

characteristic absorbance in

the visible range.

Expected Yield 50-300 µg/L
Highly dependent on culture

conditions and strain.[1]
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This section details the methodologies for the key experiments involved in the isolation of

N(alpha)-Dimethylcoprogen.

Fungal Culture in Low-Iron Medium
Objective: To cultivate the fungal strain under iron-deficient conditions to stimulate the

production of N(alpha)-Dimethylcoprogen.

Materials:

Fungal strain (Alternaria longipes ATCC 26293 or Fusarium dimerum)

Low-Iron Asparagine Medium (see composition below)

Sterile flasks

Shaking incubator

Low-Iron Asparagine Medium Composition (per liter):

L-Asparagine: 2.0 g

Glucose: 10.0 g

KH₂PO₄: 1.0 g

MgSO₄·7H₂O: 0.5 g

Trace elements solution (iron-free): 1 mL

Distilled, deionized water

Protocol:

Prepare the low-iron asparagine medium. Ensure all glassware is acid-washed to remove

any trace iron contamination.

Inoculate the sterile medium with the fungal strain.
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Incubate the culture at 25-28 °C with shaking (150-200 rpm) for 14-21 days.

Monitor the culture for growth and siderophore production. Siderophore presence can be

qualitatively assessed using the Chrome Azurol S (CAS) assay, where a color change from

blue to orange/purple indicates iron chelation.[2]

Extraction of Crude Siderophores
Objective: To extract the siderophores from the fungal culture filtrate using a solid-phase

extraction resin.

Materials:

Fungal culture

Filter paper or centrifugation equipment

Amberlite XAD-4 resin

Chromatography column

Methanol or Acetonitrile

Rotary evaporator

Protocol:

Separate the fungal mycelium from the culture broth by filtration or centrifugation.

Pass the cell-free supernatant through a column packed with pre-conditioned Amberlite

XAD-4 resin.

Wash the column with distilled water to remove salts and other polar impurities.

Elute the bound siderophores from the resin with methanol or acetonitrile.

Concentrate the eluate to dryness using a rotary evaporator.
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Purification by Reversed-Phase High-Performance
Liquid Chromatography (RP-HPLC)
Objective: To purify N(alpha)-Dimethylcoprogen from the crude extract.

Materials:

Crude siderophore extract

HPLC system with a UV-Vis detector

Reversed-phase C18 column

Mobile Phase A: Water + 0.1% TFA

Mobile Phase B: Acetonitrile + 0.1% TFA

Protocol:

Dissolve the crude extract in a minimal volume of Mobile Phase A.

Filter the sample through a 0.22 µm syringe filter.

Inject the sample onto the C18 column.

Elute the compounds using a linear gradient of Mobile Phase B, for example:

0-5 min: 5% B

5-35 min: 5-95% B

35-40 min: 95% B

40-45 min: 95-5% B

45-50 min: 5% B

Monitor the elution profile at 220 nm and 435 nm.
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Collect the fractions corresponding to the peak of interest.

Confirm the identity and purity of the isolated N(alpha)-Dimethylcoprogen using mass

spectrometry and NMR spectroscopy.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for the isolation of N(alpha)-Dimethylcoprogen.
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Siderophore-Mediated Iron Uptake Pathway
While the specific signaling cascade initiated by N(alpha)-Dimethylcoprogen is not yet fully

elucidated, the general pathway for siderophore-mediated iron uptake in fungi is well-

established.
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Caption: Generalized pathway for siderophore-mediated iron uptake in fungi.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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